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For Researchers, Scientists, and Drug Development Professionals

Introduction
CLK8 is a small molecule inhibitor of the core circadian clock protein CLOCK (Circadian

Locomotor Output Cycles Kaput). It functions by disrupting the heterodimerization of CLOCK

with its partner protein BMAL1 (Brain and Muscle Arnt-Like 1), which is essential for the

transcription of downstream clock-controlled genes.[1] This interference with the positive limb

of the transcriptional-translational feedback loop of the molecular clock leads to a modulation of

circadian rhythms. In mouse models, intraperitoneal (i.p.) administration of CLK8 has been

demonstrated to effectively target the liver and alter core clock machinery.[1]

These application notes provide a comprehensive overview of the available data and protocols

for the intraperitoneal use of CLK8 in mice, intended to guide researchers in designing and

executing in vivo studies.

Data Presentation
Physicochemical Properties of CLK8

Property Value Reference

Molecular Formula C₂₉H₂₆N₂O₆ --INVALID-LINK--

Molecular Weight 498.53 g/mol --INVALID-LINK--
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In Vivo Efficacy and Toxicity of Intraperitoneal CLK8 in
C57BL/6J Mice

Dosage (mg/kg) Outcome Observations Reference

5 Well-tolerated
No mortality or clinical

signs of toxicity.
[1]

25
Efficacious & Well-

tolerated

A decrease in CLOCK

protein levels was

detected in the liver.

No mortality or clinical

signs of toxicity.

[1]

300 Lethal Dose

Exhibited clinical

symptoms including

dyspnea, hyporeflexia,

reduced locomotor

activity, piloerection,

hunched posture, and

corneal opacity.

[1]

1000 Lethal Dose

Exhibited clinical

symptoms including

dyspnea, hyporeflexia,

reduced locomotor

activity, piloerection,

hunched posture, and

corneal opacity.

[1]

Effects of a Single 25 mg/kg Intraperitoneal Injection of
CLK8 on Core Clock Components in Mouse Liver (6
hours post-injection)
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Target
Protein/Gene

Effect on Total
Levels

Effect on Nuclear
Abundance

Reference

CLOCK Protein Decreased Significantly Lower [1]

BMAL1 Protein Unaltered Unaltered [1]

CRY1 Protein Unaltered Unaltered [1]

Cry1 Transcript Decreased Not Applicable [1]

Bmal1 Transcript Unaltered Not Applicable [1]

Clock Transcript Unaltered Not Applicable [1]

Experimental Protocols
Preparation of CLK8 Dosing Solution
Vehicle Formulation: A commonly used vehicle for the in vivo administration of hydrophobic

compounds like CLK8 is a mixture of DMSO, PEG300, Tween-80, and saline.

Recommended Vehicle: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.

Procedure for preparing 1 mL of vehicle:

In a sterile microcentrifuge tube, add 100 µL of Dimethyl Sulfoxide (DMSO).

Add 400 µL of Polyethylene glycol 300 (PEG300). Vortex to mix thoroughly.

Add 50 µL of Tween-80 (Polysorbate 80). Vortex to ensure a homogenous mixture.

Add 450 µL of sterile 0.9% saline. Vortex until the solution is clear and uniform.

Preparation of CLK8 Solution (for a 25 mg/kg dose in a 25g mouse with an injection volume of

100 µL):

Calculate the required concentration:

Dose = 25 mg/kg
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Mouse weight = 0.025 kg

Total dose per mouse = 25 mg/kg * 0.025 kg = 0.625 mg

Injection volume = 100 µL = 0.1 mL

Required concentration = 0.625 mg / 0.1 mL = 6.25 mg/mL

Weigh the required amount of CLK8 powder.

Dissolve the CLK8 in the appropriate volume of the prepared vehicle to achieve the target

concentration. Sonication or gentle warming may be used to aid dissolution. The solution

should be clear before administration.

It is recommended to prepare the dosing solution fresh on the day of the experiment.

Intraperitoneal Injection Protocol for a Single Dose
Study
Animal Model:

Species: Mouse

Strain: C57BL/6J (as cited in key studies)

Age: 8 weeks

Sex: Male (as cited in key studies)

Procedure:

Animal Handling: Acclimatize the mice to the experimental facility for at least one week

before the study. Handle the mice gently to minimize stress.

Dosage Calculation: Weigh each mouse accurately on the day of injection to calculate the

precise volume of CLK8 solution to be administered. The recommended injection volume for

intraperitoneal injections in mice is typically up to 10 mL/kg. For a 25g mouse, this would be

a maximum of 250 µL.
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Injection Technique:

Restrain the mouse securely. One common method is to grasp the loose skin at the nape

of the neck.

Tilt the mouse slightly downwards to allow the abdominal organs to shift cranially.

Identify the injection site in the lower right quadrant of the abdomen to avoid the cecum

and urinary bladder.

Use a 25-27 gauge needle attached to a syringe containing the calculated volume of

CLK8 solution.

Insert the needle at a 15-20 degree angle into the peritoneal cavity.

Aspirate gently to ensure the needle has not entered a blood vessel or organ.

Inject the solution slowly and smoothly.

Withdraw the needle and return the mouse to its cage.

Post-injection Monitoring: Observe the mice for any signs of distress or adverse reactions

following the injection.

Tissue Collection: For studying the acute effects on the liver, mice can be euthanized 6 hours

after the injection. Tissues should be harvested promptly and processed for downstream

analysis (e.g., Western blotting, qPCR).

Note on Chronic Dosing: The currently available scientific literature primarily details a single

intraperitoneal injection of CLK8 in mice. Protocols for repeated or chronic administration have

not been extensively described. Researchers planning chronic studies will need to conduct

preliminary dose-finding and tolerability studies to establish a suitable regimen.

Visualization of Pathways and Workflows

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15610862?utm_src=pdf-body
https://www.benchchem.com/product/b15610862?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nuclear Events

CLOCK CLOCK:BMAL1
Heterodimer

BMAL1

CLK8

 Binds to

 Disrupts
Interaction

 Inhibits Nuclear
Translocation

Nucleus

 Nuclear
Translocation

CLOCK:BMAL1

E-Box
(Promoter)

Clock-Controlled Genes
(e.g., Cry1, Per2)

Transcription

E-Box
 Binds

CCGs
 Activates

Click to download full resolution via product page

Caption: Mechanism of CLK8 action on the core clock machinery.
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Caption: Experimental workflow for a single i.p. injection of CLK8 in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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